Cas no 46348-68-9 ( )

• Product Name: &nbsp
• CAS No: 46348-68-9
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 930337
• PubChem ID: 228229
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-phenylprop-2-enyl prop-2-enoate
• AC1L5G2I
• AG-F-59449
• CINNAMYL ACRYLATE
• CINNAMYL PROP-2-ENOATE
• CTK4I9335
• SureCN137828
• SCHEMBL137828
• AKOS006345450
• QMEMFEMQJJOZGM-RMKNXTFCSA-N
• (2E)-3-PHENYLPROP-2-EN-1-YL PROP-2-ENOATE
• NSC20971
• 46348-68-9
• [(E)-3-phenylprop-2-enyl] prop-2-enoate
• NSC-20971
•  

• Inchi： 1S/C12H12O2/c1-2-12(13)14-10-6-9-11-7-4-3-5-8-11/h2-9H,1,10H2
• InChI Key： QMEMFEMQJJOZGM-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.08376
• Monoisotopic Mass: 188.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.557
• PSA: 26.3
• LogP: 2.42900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes